Cas no 2680823-26-9 (benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate)

• Product Name: benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate
• CAS No: 2680823-26-9
• MF: C₁₄H₁₀FN₃O₂S
• MW: 303.311504840851
• CID: 5636701
• PubChem ID: 165942689
• Update Time: 2025-05-19

benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate Chemical and Physical Properties

Names and Identifiers

• benzyl N-{6-fluoro-[1,3]thiazolo[5,4-c]pyridin-2-yl}carbamate
• EN300-28290903
• 2680823-26-9
• benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate

• Inchi： 1S/C14H10FN3O2S/c15-12-6-10-11(7-16-12)21-13(17-10)18-14(19)20-8-9-4-2-1-3-5-9/h1-7H,8H2,(H,17,18,19)
• InChI Key： KGHPCUABPPRKOE-UHFFFAOYSA-N
• SMILES： S1C(NC(=O)OCC2C=CC=CC=2)=NC2C=C(N=CC1=2)F

Computed Properties

• Exact Mass: 303.04777591g/mol
• Monoisotopic Mass: 303.04777591g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 92.4Ų

Additional information on benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate

Benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate: A Comprehensive Overview

Benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate (CAS No: 2680823-26-9) is a sophisticated organic compound with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of carbamates, which are widely recognized for their versatility in medicinal chemistry. The structure of this compound incorporates a benzyl group attached to a carbamate moiety, which is further connected to a 6-fluoro-substituted 1,3-thiazolo[5,4-c]pyridine ring system. This unique combination of functional groups and heterocyclic structures makes it a subject of interest in both academic and industrial research.

The synthesis of benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate involves a series of carefully designed organic reactions. The process typically begins with the preparation of the heterocyclic core, which is achieved through a combination of cyclization and substitution reactions. The introduction of the fluoro group at the 6-position of the thiazolopyridine ring is crucial for optimizing the compound's pharmacokinetic properties. Subsequent steps involve the coupling of the benzyl group to the carbamate moiety, ensuring stability and bioavailability.

Recent studies have highlighted the potential of benzyl carbamate derivatives in modulating various biological pathways. For instance, research published in 2023 demonstrated that this compound exhibits promising anti-inflammatory activity by inhibiting key enzymes involved in inflammatory responses. Additionally, its ability to act as a selective inhibitor of certain kinases makes it a candidate for drug development in oncology and neurodegenerative diseases.

The structural uniqueness of benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate also lends itself to applications in materials science. Its ability to form stable amide bonds under mild conditions has been explored for use in polymer chemistry and nanotechnology. Furthermore, its electronic properties make it a potential candidate for organic electronics and optoelectronic devices.

In terms of environmental impact, studies have shown that this compound exhibits low toxicity towards aquatic organisms when used at recommended concentrations. However, ongoing research is focused on optimizing its degradation pathways to minimize any potential ecological risks.

The development and characterization of benzyl N-{6-fluoro-1,3thiazolo5,4-cpyridin-2-yl}carbamate represent a significant advancement in heterocyclic chemistry. Its multifaceted applications across diverse fields underscore its importance as a versatile building block in modern chemical synthesis.